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Rogletimide Profile & Clinical Limitations

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Rogletimide

CAS No.: 92788-10-8

Cat. No.: S541767

The table below summarizes the core quantitative data and primary limitation of Rogletimide.

Property Description
Drug Class Selective aromatase inhibitor [1]
Primary Indication Treatment of breast cancer [1]

(Investigated)

Key Limitation Lower potency compared to other aromatase inhibitors (e.g.,
Aminoglutethimide, Letrozole) [1]

Clinical Trial Outcome Unsuccessful; never marketed [1]
Related Drug (Same Class) Aminoglutethimide (more potent but with more side effects) [1]

Chemical Structure 3-ethyl-3-(pyridin-4-yl)piperidine-2,6-dione [1]

Comparative Analysis of Aromatase Inhibitors

For experimental design and comparison, the following table places Rogletimide in context with other
aromatase inhibitors. The data on % inhibition in postmenopausal women clearly illustrates its

performance deficit [1].
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. .. % IC50 (in breast cancer
Generation Medication Dosage o Class
Inhibition homogenates)
First Rogletimide 800 mg 73.8% Type ?
2x/day p.o. Il
First Aminoglutethimide 250 mg 90.6% Type 4,500 nM
4x/day p.o. Il
Third Letrozole 0.5 mg 98.4% Type 25nM
1x/day p.o. Il
Third Anastrozole 1 mg 1x/day 96.7—- Type 10 nM
p.o. 97.3% I
Third Exemestane 25 mg 1x/day 97.9% Typel 15nM
p.o.

Troubleshooting Guide for Researchers

For scientists studying Rogletimide or similar compounds, consider these experimental and strategic

approaches derived from its developmental history and modern clinical trial practices.

Challengellssue Potential Solution & Experimental Considerations

| Overcoming Low Potency | * Rationale: The core failure of Rogletimide was insufficient efficacy at
tolerable doses [1]. * Protocol: Employ a biomarker-driven trial design. Prioritize rigorous in vitro and in
vivo models to establish a clear correlation between drug exposure, target engagement (aromatase inhibition),
and a downstream pharmacodynamic biomarker (e.g., estrogen levels) before proceeding to clinical stages
[2]. | | Ensuring Robust Trial Design | < Rationale: Modern adaptive trials can more efficiently identify
sub-populations that might benefit or confirm failure earlier, saving resources [3]. * Protocol: Utilize
adaptive trial designs and machine learning-powered analytics. Platforms exist that can dynamically
adjust trial parameters based on ongoing data, which can help precisely detect heterogeneous treatment

effects and accelerate the decision to terminate or pivot a study [3]. | | Improving Participant Diversity &
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Data Generalizability | + Rationale: Under-representation in trials leads to less generalizable outcomes.
Modern regulators emphasize inclusive research [2].  Protocol: Integrate decentralized clinical trial
(DCT) models and a "hub-and-spoke" site network. This approach lowers barriers to participation, enabling
enrollment that better reflects real-world patient demographics and generates more robust real-world

evidence (RWE) [3]. |

Experimental Pathway & Strategy

The following diagram outlines a modern, biomarker-integrated strategy for evaluating a drug candidate like

Rogletimide, designed to de-risk development by making early, data-driven decisions.
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Key Takeaways for R&D Strategy

e Focus on Early De-risking: Rogletimide's failure in clinical stages highlights the financial and
resource cost of late-stage attrition. Integrating strong biomarker strategies and modern adaptive trial
designs from the outset is crucial [2] [3].
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e Benchmark Against Standards: When profiling a new compound, continuous comparison against
the potency, selectivity, and dosing of established standard-of-care treatments (like 3rd-gen Als) is
essential for gauging its potential clinical viability [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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clinical-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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